1-(2-(2-(1H-imidazol-1-yl)ethoxy)ethyl)-3-(thiazol-2-yl)urea

• IUPAC Name: 1-[2-(2-imidazol-1-ylethoxy)ethyl]-3-(1,3-thiazol-2-yl)urea
• InChI: InChI=1S/C11H15N5O2S/c17-10(15-11-14-3-8-19-11)13-2-6-18-7-5-16-4-1-12-9-16/h1,3-4,8-9H,2,5-7H2,(H2,13,14,15,17)
• InChI Key: IXDSFPCBVQSPBI-UHFFFAOYSA-N
• Canonical SMILES: C1=CN(C=N1)CCOCCNC(=O)NC2=NC=CS2
• Molecular Formula: C11H15N5O2S
• Molecular Weight: 281.34 g/mol
• CAS No.: 2034496-00-7

Description

1-(2-(2-(1H-imidazol-1-yl)ethoxy)ethyl)-3-(thiazol-2-yl)urea is a useful research compound. Its molecular formula is C11H15N5O2S and its molecular weight is 281.33. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Urea and Its Derivatives in Scientific Research

• Urea Biosensors for Health Applications : Urea biosensors have advanced significantly, targeting the detection and quantification of urea concentration in various contexts, including medical diagnostics. Urea's role in the human body as an end product of nitrogen metabolism and its association with several critical diseases highlights its importance in scientific research. Innovative materials and methodologies have been developed to enhance the sensitivity and stability of urea biosensors (Botewad et al., 2021).

Thiazoles in Medicinal Chemistry

• Synthesis and Biological Importance of 2-(thio)ureabenzothiazoles : The combination of thio)urea and benzothiazole derivatives has been explored for their broad spectrum of biological activities, reflecting the structural versatility and potential therapeutic applications of thiazoles in drug discovery and medicinal chemistry. This review emphasizes the synthetic methodologies and pharmacological activities of various derivatives, highlighting their importance in medicinal chemistry (Rosales-Hernández et al., 2022).

Imidazoles in Drug Design

• Therapeutic Versatility of Imidazo[2,1-b]-thiazoles : Imidazo[2,1-b]thiazoles have been a focus of medicinal chemistry research due to their promising and versatile pharmacological properties. This review covers the extensive pharmacological activities of imidazo[2,1-b]thiazole derivatives developed between 2000-2018, providing insights into their potential as clinically viable candidates (Shareef et al., 2019).